Cas no 2091796-40-4 (Methyl 5-bromo-2,3-difluoro-4-methoxybenzoate)

• Product name: Methyl 5-bromo-2,3-difluoro-4-methoxybenzoate
• CAS No: 2091796-40-4
• MF: C₉H₇BrF₂O₃
• MW: 281.050889253616
• MDL: MFCD32632220
• CID: 5074244

Methyl 5-bromo-2,3-difluoro-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2,3-difluoro-4-methoxybenzoate

• MDL： MFCD32632220
• Inchi： 1S/C9H7BrF2O3/c1-14-8-5(10)3-4(9(13)15-2)6(11)7(8)12/h3H,1-2H3
• InChI Key： INSGYEXZOJENAH-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=C(C(=C1OC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Topological Polar Surface Area: 35.5
• XLogP3: 2.6

Additional information on Methyl 5-bromo-2,3-difluoro-4-methoxybenzoate

Comprehensive Overview of Methyl 5-bromo-2,3-difluoro-4-methoxybenzoate (CAS No. 2091796-40-4)

Methyl 5-bromo-2,3-difluoro-4-methoxybenzoate (CAS No. 2091796-40-4) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique structural features, including the bromo, difluoro, and methoxy functional groups, make it a versatile building block for designing complex molecules. This compound has garnered significant attention due to its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated aromatic compounds like Methyl 5-bromo-2,3-difluoro-4-methoxybenzoate has surged, driven by their enhanced metabolic stability and bioavailability in medicinal chemistry. Researchers are increasingly exploring its role in structure-activity relationship (SAR) studies, where subtle modifications to the benzoate core can yield compounds with improved efficacy. The presence of both halogen and ether groups also facilitates cross-coupling reactions, a hot topic in modern synthetic organic chemistry.

From an industrial perspective, CAS 2091796-40-4 is often discussed in forums and publications focusing on green chemistry and sustainable synthesis. Innovations in catalytic methods, such as palladium-catalyzed reactions or photocatalysis, have been applied to optimize its production while minimizing waste. These advancements align with global trends toward environmentally friendly manufacturing processes, a key concern for regulatory bodies and end-users alike.

Analytical characterization of Methyl 5-bromo-2,3-difluoro-4-methoxybenzoate typically involves techniques like NMR spectroscopy, HPLC, and mass spectrometry, ensuring high purity for research applications. Its stability under various conditions makes it suitable for long-term storage, though proper handling protocols are recommended to preserve its integrity. The compound’s logP and solubility profiles are frequently analyzed to predict its behavior in biological systems, a critical step in preclinical development.

Emerging studies highlight the potential of bromo- and fluoro-substituted benzoates in material science, particularly in the design of organic semiconductors and liquid crystals. The electron-withdrawing effects of the difluoro moiety can fine-tune electronic properties, making CAS 2091796-40-4 a candidate for optoelectronic applications. This interdisciplinary relevance underscores its value beyond traditional chemical synthesis.

For researchers sourcing Methyl 5-bromo-2,3-difluoro-4-methoxybenzoate, quality assurance is paramount. Reputable suppliers provide detailed certificates of analysis (CoA) and adhere to Good Manufacturing Practices (GMP). Common queries in search engines include "synthesis protocol for 2091796-40-4" or "suppliers of fluorinated benzoate derivatives," reflecting the compound’s niche yet growing demand. Collaborative efforts between academia and industry continue to expand its utility, positioning it as a key player in next-generation chemical innovation.